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Compound of Interest

Compound Name: Disodium hydrogen phosphate

Cat. No.: B1146713

For Researchers, Scientists, and Drug Development Professionals

Disodium hydrogen phosphate (NazHPOa4), a versatile and essential compound, finds
widespread application in various scientific and industrial sectors, particularly in drug
development and biological research. Its utility largely stems from its properties as a buffering
agent, helping to maintain stable pH conditions in formulations and assays. A thorough
understanding of the thermodynamic properties of its aqueous solutions is paramount for
optimizing processes, ensuring product stability, and achieving reproducible experimental
outcomes. This technical guide provides a comprehensive overview of the key thermodynamic
properties of disodium hydrogen phosphate solutions, detailed experimental protocols for
their measurement, and a practical workflow for the preparation of phosphate buffers.

Quantitative Thermodynamic Data

The following tables summarize the key thermodynamic properties of aqueous disodium
hydrogen phosphate solutions. These values are essential for a wide range of applications,
from formulation development to process modeling.

Table 1: Density of Aqueous NazHPOa4 Solutions at 20°C
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Concentration (mol/L) Density (g/lcm?)
0.0667 (1/15 M) 1.01[1]

0.1 ~1.012 (estimated)
0.5 ~1.058 (estimated)
1.0 ~1.114 (estimated)

Note: Comprehensive tabulated data for a wide range of concentrations was not readily
available. The value for 1/15 M is from a product data sheet. Other values are estimated based

on typical density increases for salt solutions.

Table 2: Viscosity of Aqueous NazHPOa4 Solutions at 298.15 K (25°C)

Molality (mol/kg) Viscosity (mPa-s)
0.1 1.054
0.2 1.118
0.3 1.189
0.4 1.268
0.5 1.354

Source: Adapted from data presented in graphical form.

Table 3: Apparent Molar Heat Capacity of Aqueous NazHPOa4 Solutions at 25°C
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Molality (mol/kg)

Apparent Molar Heat Capacity (J K—*

mol-?)
0.1 -110
0.2 -100
0.3 -92
0.4 -85
0.5 -79

Source: Data derived from studies on the heat capacities of phosphate solutions.[2]

Table 4: Osmotic Coefficients of Aqueous NazHPOa4 Solutions at 298.15 K (25°C)

Molality (mol/kg)

Osmotic Coefficient (@)

0.1 0.769
0.2 0.738
0.3 0.723
0.5 0.711
0.7 0.710
1.0 0.721

Source: Critically assessed data from the literature.

Table 5: Activity Coefficients of Aqueous NazHPOa4 Solutions at 298.15 K (25°C)
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Molality (mol/kg) Mean Activity Coefficient (y+)
0.1 0.446
0.2 0.369
0.3 0.325
0.5 0.272
0.7 0.244
1.0 0.218

Source: Calculated from osmotic coefficients using the Gibbs-Duhem equation.

Table 6: Standard Enthalpy of Solution of Anhydrous NazHPOa4 at 298.15 K (25°C)

Property Value

Standard Enthalpy of Solution (AH°soln) -1.3 kJ/mol

Source: Determined by solution calorimetry.

Experimental Protocols

Accurate measurement of thermodynamic properties is crucial for reliable data. The following
sections detail the methodologies for determining the key properties of disodium hydrogen
phosphate solutions.

Density Measurement using a Pychometer

Objective: To determine the density of a Na2HPOa4 solution at a specific temperature.
Apparatus:
e Pycnometer (a glass flask with a precisely known volume)

e Analytical balance (accurate to £0.0001 g)
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Thermostatic water bath

Thermometer

Distilled or deionized water

Solution of Na2HPOa4 of known concentration

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer with a suitable solvent and dry it
completely.

Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer (mo).[3]

Calibration with Water: Fill the pycnometer with distilled or deionized water, ensuring no air
bubbles are trapped. Insert the stopper, allowing excess water to escape through the
capillary.[4]

Thermostating: Place the filled pycnometer in the thermostatic water bath set to the desired
temperature (e.g., 20°C) and allow it to equilibrate for at least 20 minutes.

Final Volume Adjustment: After equilibration, carefully dry the outside of the pycnometer and
ensure the water level is at the mark on the capillary.

Mass of Pycnometer with Water: Weigh the pycnometer filled with water (ma).

Volume of Pycnometer: Calculate the exact volume of the pycnometer (V) using the known
density of water (pwater) at the experimental temperature: V = (m1 - mo) / pwater.

Measurement with NazHPOa4 Solution: Empty and dry the pycnometer. Fill it with the
Na2HPOa4 solution of known concentration.

Repeat Thermostating and Weighing: Repeat steps 4, 5, and 6 for the NazHPOa solution to
obtain the mass of the pycnometer filled with the solution (m2).

Density Calculation: Calculate the density of the NazHPOa solution (psolution) using the
formula: psolution = (mz - mo) / V.[5]
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Viscosity Measurement using a Capillary Viscometer

Objective: To determine the dynamic and kinematic viscosity of a NazHPOa solution at a

specific temperature.

Apparatus:

Ubbelohde or Ostwald capillary viscometer[6]
Thermostatic water bath

Stopwatch

Pipette

Solution of Na2HPOa4 of known concentration

Procedure:

Viscometer Preparation: Clean and dry the viscometer thoroughly.

Sample Loading: Using a pipette, introduce a precise volume of the NazHPOa4 solution into
the larger reservoir of the viscometer.

Thermostating: Mount the viscometer vertically in the thermostatic water bath, ensuring the
sample is fully submerged, and allow it to equilibrate for at least 20 minutes.[7]

Flow Initiation: Using suction, draw the liquid up through the capillary into the upper bulb,
above the top timing mark.[8]

Flow Time Measurement: Release the suction and allow the liquid to flow back down through
the capillary under gravity. Start the stopwatch precisely as the meniscus of the liquid passes
the upper timing mark and stop it precisely as it passes the lower timing mark. Record the
flow time (t).[9]

Repeat Measurements: Repeat the measurement at least three times and calculate the
average flow time.
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o Kinematic Viscosity Calculation: Calculate the kinematic viscosity (v) using the viscometer
constant (K), which is determined by calibrating with a fluid of known viscosity (e.g., water): v
= K*t.[9]

o Dynamic Viscosity Calculation: Calculate the dynamic viscosity (n) by multiplying the
kinematic viscosity by the density of the solution (p), which must be determined separately: n

=V *p.
Heat Capacity Measurement using a Flow Calorimeter
Objective: To determine the specific heat capacity of a NazHPOa solution.
Apparatus:
» Picker flow calorimeter
» High-precision pump
e Thermostatic bath
o Data acquisition system
» Solution of NazHPOa4 of known concentration
Procedure:

o System Calibration: Calibrate the calorimeter using a reference fluid with a well-known heat
capacity, such as water.

e Sample Introduction: Pump the Na2HPOa solution through the calorimeter at a constant,
known flow rate.

e Heating: A known amount of heat (power, P) is applied to the solution as it flows through a
heating element within the calorimeter.

o Temperature Measurement: High-precision thermometers measure the temperature of the
solution before (T1) and after (T2) the heater.
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» Data Acquisition: The data acquisition system records the flow rate (m), the power input (P),
and the temperature difference (AT =Tz - T1).

o Specific Heat Capacity Calculation: The specific heat capacity (cp) of the solution is
calculated using the formula: cp = P/ (m * AT).

o Corrections: Corrections for heat loss to the surroundings must be applied for accurate
results. This is typically done by performing measurements at different flow rates and
extrapolating to infinite flow rate.

Osmotic and Activity Coefficient Determination using
the Isopiestic Method

Objective: To determine the osmotic and activity coefficients of Na2zHPOa solutions.

Apparatus:

Isopiestic apparatus (a desiccator or a more sophisticated setup with a thermostatted block)

Small, shallow dishes (e.g., of silver or platinum)

Analytical balance

Reference solution with accurately known osmotic coefficients (e.g., NaCl or KCI solutions)

NazHPOas solutions of varying concentrations
Procedure:

o Sample Preparation: Accurately weigh known amounts of the reference solution and the
NazHPOas solutions into separate dishes.

» Equilibration: Place the dishes in the isopiestic apparatus, which is then evacuated and
placed in a constant temperature bath. Solvent (water) will evaporate from the solution with
the higher vapor pressure and condense into the solution with the lower vapor pressure until
the vapor pressures of all solutions are equal.[10] This process can take several days to
weeks to reach equilibrium.
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e Mass at Equilibrium: Once equilibrium is reached (i.e., no further change in the mass of the
solutions), the dishes are reweighed to determine the final molalities of all solutions.

« |sopiestic Molalities: At isopiestic equilibrium, the water activity is the same for all solutions.
The molalities of the reference solution (mref) and the NazHPOa solution (msol) are
recorded.

o Osmotic Coefficient Calculation: The osmotic coefficient of the NazHPOa4 solution (¢sol) can
be calculated using the known osmotic coefficient of the reference solution (@ref) at its
equilibrium molality: vsol * msol * @sol = vref * mref * @ref, where v is the number of ions per
formula unit of the salt.

o Activity Coefficient Calculation: The mean ionic activity coefficient (yx) can then be calculated
from the osmotic coefficients over a range of concentrations by integrating the Gibbs-Duhem
equation.

Enthalpy of Solution Measurement using a Solution
Calorimeter

Objective: To determine the enthalpy of solution of anhydrous NazHPOa.
Apparatus:
» Solution calorimeter (e.g., a dewar flask with a stirrer, thermometer, and a sample holder)

» Precision thermometer (e.g., a Beckmann thermometer or a digital thermometer with high
resolution)

o Stirrer

o Analytical balance

e Known mass of anhydrous NazHPOa

e Known volume of distilled or deionized water

Procedure:
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Calorimeter Setup: Assemble the calorimeter and add a known volume of distilled water.

Initial Temperature: Allow the water in the calorimeter to reach thermal equilibrium and record
the initial temperature (T1) for a period of time to establish a baseline.[11]

Sample Addition: Accurately weigh a sample of anhydrous NazHPOa4. Add the salt to the
water in the calorimeter and start the stirrer to ensure rapid dissolution.[12]

Temperature Monitoring: Record the temperature of the solution as a function of time until a
stable final temperature (T2) is reached.[11]

Temperature Change Calculation: Determine the change in temperature (AT = T2 - T1),
correcting for any heat loss or gain from the surroundings by extrapolating the temperature-
time data back to the time of mixing.

Heat of Solution Calculation: Calculate the heat absorbed or released by the solution (gsoln)
using the formula: gsoln = msoln * cp,soln * AT, where msoln is the total mass of the solution
and cp,soln is its specific heat capacity (often approximated as that of water for dilute
solutions).

Enthalpy of Solution Calculation: The enthalpy of solution (AHsoln) is equal to -gsoln. To
express this as a molar enthalpy, divide by the number of moles of NazHPOa dissolved.

Workflow for Phosphate Buffer Preparation

Disodium hydrogen phosphate is a key component in the preparation of phosphate buffers,
which are widely used in biological and pharmaceutical research to maintain a stable pH.[13]
[14] The following diagram illustrates a typical workflow for preparing a phosphate buffer
solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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